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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the solid-

phase extraction (SPE) of the organochlorine pesticide methoxychlor from water samples.

The methodologies outlined are essential for environmental monitoring, water quality

assessment, and toxicological studies.

Introduction
Methoxychlor, a synthetic organochlorine pesticide, has been used to control a wide range of

insects on agricultural crops and livestock. Due to its persistence in the environment and

potential endocrine-disrupting effects, monitoring its concentration in water sources is critical.

Solid-phase extraction (SPE) is a widely adopted technique for the pre-concentration and

purification of methoxychlor from aqueous matrices, offering advantages over traditional

liquid-liquid extraction by reducing solvent consumption, improving sample throughput, and

enhancing reproducibility. The most common SPE sorbent for methoxychlor extraction is C18-

bonded silica, which effectively retains the nonpolar methoxychlor molecules from the polar

water matrix.[1][2]
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The following table summarizes quantitative data from various studies on the solid-phase

extraction of methoxychlor from water samples, providing a comparative overview of different

methodologies.
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Caption: Workflow for the solid-phase extraction of methoxychlor from water samples.

Experimental Protocols
This section provides a detailed protocol for the solid-phase extraction of methoxychlor from

water samples using a C18 cartridge, adapted from an optimized procedure for EPA Method

8081 analytes.

Materials and Reagents
SPE Cartridges: C18 cartridges (e.g., 500 mg, 6 mL)

Solvents (Pesticide Grade or equivalent):

Methanol (MeOH)

Acetone

n-Hexane

Deionized (DI) or Reagent Water

Acids: Hydrochloric acid (HCl) or Sulfuric acid (H₂SO₄) for sample preservation

Glassware: 1 L sample bottles, graduated cylinders, collection vials (40-50 mL), graduated

glass tubes
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Apparatus:

SPE vacuum manifold

Vacuum pump

Nitrogen evaporation system (e.g., TurboVap)

Vortex mixer

Protocol: C18 Cartridge SPE for Methoxychlor
1. Sample Preparation a. Collect a 1-liter water sample in a clean glass bottle. b. Preserve the

sample by adjusting the pH to < 2 with concentrated HCl or H₂SO₄. This step can improve the

recovery of certain analytes.[3] c. If required for quality control or quantification, add

appropriate surrogate and spiking solutions to the sample. d. Add 5 mL of methanol to the

sample and mix thoroughly.[3]

2. SPE Cartridge Conditioning a. Place the C18 SPE cartridges on the vacuum manifold. b.

Condition the cartridges by passing the following solvents through the sorbent bed. Do not

allow the sorbent to go dry between these steps. i. Add 10 mL of methanol to the cartridge and

draw it through slowly, leaving a thin layer of methanol above the sorbent.[3] ii. Add 20 mL of

reagent water to the cartridge and draw it through, leaving a layer of water approximately 1 cm

above the sorbent bed.[3]

3. Sample Loading a. Load the prepared 1 L water sample onto the conditioned C18 cartridge.

b. Apply vacuum to achieve a flow rate of approximately 30 mL/min.[3] Ensure the flow is

dropwise and consistent.

4. Cartridge Drying a. After the entire sample has passed through the cartridge, dry the sorbent

bed by applying full vacuum for 10 minutes.[3] b. It can be beneficial to remove the cartridge

from the manifold and gently shake it to dislodge any trapped water droplets before continuing

to dry with vacuum.[2]

5. Elution of Methoxychlor a. Place a collection vial inside the manifold to collect the eluate. b.

Rinse the original sample bottle with 10 mL of a 1:1 acetone:n-hexane solution and add this

rinse to the SPE cartridge. c. Allow the solvent to soak the sorbent for 1 minute before slowly
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drawing it through into the collection vial.[3] d. Repeat the elution step with 10 mL of a 1:9

acetone:n-hexane solution, also used to rinse the sample bottle.[3] e. Perform a final elution

with an additional 10 mL of 1:9 acetone:n-hexane.[3]

6. Eluate Concentration and Analysis a. Remove the collection vial containing the eluate from

the manifold. b. Concentrate the eluate to approximately 5 mL using a gentle stream of nitrogen

at around 40°C.[3] c. After concentration, two layers (an upper n-hexane layer and a lower

aqueous residue layer) may be visible. Carefully transfer the upper n-hexane layer to a clean,

graduated glass tube. d. Rinse the collection vial with a small volume (4-5 mL) of n-hexane and

add it to the graduated tube. e. Adjust the final volume to a specific volume (e.g., 10 mL) with n-

hexane. f. The sample is now ready for analysis by gas chromatography with an electron

capture detector (GC-ECD) or mass spectrometry (GC-MS).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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